1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-amine
Description
“1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-amine” is a chemical compound with a linear formula of C13H12N2O . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . The compound is used by early discovery researchers .
Synthesis Analysis
The synthesis of this compound involves a series of chemical reactions. A radical allyl bromination of indazol-4-one at position 7 by the action of N-bromosuccinimide (NBS) in the presence of azobisisobutyronitrile (AIBN) as a radical initiator in carbon tetrachloride and subsequent nucleophilic substitution of the bromine atom in compound 5 with azide by the action of sodium azide in an acetone–water mixture led to 7-azido derivative 6 .Molecular Structure Analysis
The molecular structure of “this compound” is complex. The compound has a molecular weight of 212.253 . More detailed structural analysis would require specific experimental data or computational modeling.Chemical Reactions Analysis
The compound is involved in various chemical reactions. For instance, it has been used in the design of SARS-CoV-2 main protease (Mpro) inhibitors . The compound’s reactivity and the types of reactions it undergoes would depend on the specific conditions and reagents present.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. The compound has a molecular weight of 212.253 . More detailed information about its physical and chemical properties would require specific experimental data.Safety and Hazards
The safety and hazards associated with “1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-amine” are not explicitly mentioned in the available resources. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . Users are responsible for confirming the product’s identity and/or purity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-amine involves the condensation of 2-phenylhydrazine with cyclohexanone followed by reduction and cyclization.", "Starting Materials": [ "2-phenylhydrazine", "cyclohexanone", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-phenylhydrazine with cyclohexanone in the presence of acetic acid to form 1-phenyl-3-cyclohexen-1-ol-5-one.", "Step 2: Reduction of 1-phenyl-3-cyclohexen-1-ol-5-one with sodium borohydride in ethanol to form 1-phenyl-3-cyclohexen-1-ol-5-ol.", "Step 3: Cyclization of 1-phenyl-3-cyclohexen-1-ol-5-ol with sodium hydroxide to form 1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-amine." ] } | |
CAS RN |
1279844-45-9 |
Molecular Formula |
C13H15N3 |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
